N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-5-propyl-1,3,4-oxadiazol-2-amine

• IUPAC Name: N-[3-(4-chloro-3,5-dimethylpyrazol-1-yl)propyl]-5-propyl-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C13H20ClN5O/c1-4-6-11-16-17-13(20-11)15-7-5-8-19-10(3)12(14)9(2)18-19/h4-8H2,1-3H3,(H,15,17)
• InChI Key: AOFLOYLUGIMYEM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(O1)NCCCN2C(=C(C(=N2)C)Cl)C
• Molecular Formula: C13H20ClN5O
• Molecular Weight: 297.78 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-5-propyl-1,3,4-oxadiazol-2-amine involves key intermediate steps such as the formation of 1,3,4-oxadiazoles, 1,2,4-triazoles, and 1,3,4-thiadiazoles from corresponding hydrazides and halo compounds. This process typically includes alkylation, cyclization under acidic or basic conditions, and condensation reactions (El-Essawy & Rady, 2011).

Molecular Structure Analysis

The molecular structure of compounds similar to N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-5-propyl-1,3,4-oxadiazol-2-amine is typically confirmed using techniques such as elemental analysis, high-resolution mass spectrometry, 1H and 13C NMR, and IR spectroscopy. These methods provide detailed information about the compound's molecular framework and functional groups (Obruchnikova & Rakitin, 2023).

Chemical Reactions and Properties

Compounds in this category can undergo various chemical reactions, including cyclization, which can yield triazole, oxadiazole, and thiadiazole derivatives. These reactions are dependent on the specific conditions such as pH and the presence of catalysts. The reactivity of these compounds is often influenced by the presence of substituents on the rings, which can affect their electronic and steric properties (Koyioni et al., 2014).

Physical Properties Analysis

The physical properties of N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-5-propyl-1,3,4-oxadiazol-2-amine and related compounds, such as solubility, melting point, and crystal structure, can be determined through various analytical techniques. X-ray crystallography, for instance, provides insights into the compound's solid-state structure, including the arrangement of molecules in the crystal lattice and intermolecular interactions (Kumarasinghe et al., 2009).

Chemical Properties Analysis

The chemical properties of such compounds are characterized by their reactivity towards other chemical species. This includes their ability to undergo electrophilic or nucleophilic attacks, participate in hydrogen bonding, and exhibit specific chemical behaviors under various conditions. Studies on related compounds reveal how modifications in the molecular structure can lead to significant changes in chemical reactivity and stability (Ge et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole and oxadiazole derivatives have biological activity and can interact with various enzymes and receptors in the body.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties.